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Compound of Interest

Compound Name: 1-Bromo-2,3,4-trifluorobenzene

Cat. No.: B061163 Get Quote

An In-depth Technical Guide to 1-Bromo-2,3,4-
trifluorobenzene
For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Bromo-2,3,4-trifluorobenzene is a halogenated aromatic compound of significant interest in

various fields of chemical research and development, particularly in the synthesis of

pharmaceuticals and advanced materials.[1][2] Its trifluorinated benzene ring offers a unique

electronic profile and metabolic stability, making it a valuable building block for creating

complex molecules with desirable properties. This technical guide provides a comprehensive

overview of the known physical and chemical properties of 1-Bromo-2,3,4-trifluorobenzene,

compiled from various scientific and commercial sources.

Core Physical and Chemical Properties
The fundamental physical and chemical characteristics of 1-Bromo-2,3,4-trifluorobenzene are

summarized below. These properties are crucial for its handling, reaction setup, and

purification.
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Property Value

IUPAC Name 1-Bromo-2,3,4-trifluorobenzene[3]

Synonyms 2,3,4-Trifluorobromobenzene[2]

CAS Number 176317-02-5[2]

Molecular Formula C₆H₂BrF₃[2]

Molecular Weight 210.98 g/mol [2]

InChI
InChI=1S/C6H2BrF3/c7-3-1-2-

4(8)6(10)5(3)9/h1-2H[3]

InChIKey MUUAQFJJUGVBGB-UHFFFAOYSA-N[4]

SMILES C1=CC(=C(C(=C1F)F)F)Br[3]
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Property Value Source(s)

Appearance
Colorless to light yellow clear

liquid
[2]

Boiling Point 149 °C (at 760 mmHg) [4]

60 °C (at 30 mmHg) [2]

Melting Point Data not available

Density 1.81 g/mL [2]

1.777 g/mL [4]

Refractive Index n20/D 1.49 [2]

n20/D 1.486 [4]

Solubility

General information suggests

insolubility or low solubility in

water. It is expected to be

soluble in common organic

solvents like ethanol, acetone,

and dichloromethane, similar

to other halogenated aromatic

compounds.[5]

Chemical Reactivity and Applications
1-Bromo-2,3,4-trifluorobenzene serves as a versatile intermediate in organic synthesis. The

presence of the bromine atom allows for a variety of cross-coupling reactions, such as Suzuki

and Stille couplings, to form new carbon-carbon bonds. The electron-withdrawing nature of the

three fluorine atoms influences the reactivity of the aromatic ring and the C-Br bond.

Its primary applications are in:

Pharmaceutical Development: It is a key intermediate in the synthesis of various

pharmaceuticals, where the introduction of a trifluorophenyl moiety can enhance drug

efficacy and metabolic stability.[2]
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Materials Science: This compound is utilized in the creation of advanced polymers and

coatings that exhibit superior chemical resistance and thermal stability.[2]

Agrochemicals: The fluorinated structure is crucial in the development of new agrochemicals.

Environmental Studies: It is used in environmental research to understand the behavior and

degradation of fluorinated aromatic compounds.[2]

A patent has described the use of 1-Bromo-2,3,4-trifluorobenzene as a starting material for

the synthesis of 2,3,4-trifluoro-5-bromobenzoic acid through carboxylation.[1] This highlights its

utility in building more complex functionalized molecules.

Experimental Protocols
A detailed, publicly available experimental protocol for the synthesis of 1-Bromo-2,3,4-
trifluorobenzene is not readily found in the surveyed literature. However, a general approach

for the synthesis of similar compounds involves the bromination of the corresponding

trifluorobenzene precursor. For instance, the synthesis of the isomeric 1-bromo-2,4,5-

trifluorobenzene has been achieved by reacting 1,2,4-trifluorobenzene with liquid bromine in

the presence of iron powder and an organic solvent.[6] It is plausible that a similar electrophilic

aromatic substitution reaction could be adapted for the synthesis of 1-Bromo-2,3,4-
trifluorobenzene from 1,2,3-trifluorobenzene.

A generalized workflow for such a synthesis is depicted below:
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A generalized workflow for the synthesis of 1-Bromo-2,3,4-trifluorobenzene.

Safety and Handling
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1-Bromo-2,3,4-trifluorobenzene is classified as an irritant. The following GHS hazard

statements apply:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Standard laboratory safety precautions should be taken when handling this compound,

including the use of personal protective equipment such as gloves, safety glasses, and a lab

coat. Work should be conducted in a well-ventilated fume hood.

Conclusion
1-Bromo-2,3,4-trifluorobenzene is a valuable and versatile chemical intermediate with

significant applications in the development of new pharmaceuticals, advanced materials, and

agrochemicals. While much of its fundamental physical data is available, further research to

determine a precise melting point and detailed solubility in various organic solvents would be

beneficial. Furthermore, the development and publication of a detailed and optimized synthetic

protocol would greatly aid researchers in utilizing this important building block.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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